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Compound of Interest

Compound Name: Fmoc-ile-OSu

CAS No.: 121697-35-6

Cat. No.: B2405827

Get Quote

Executive Summary
Fmoc-L-isoleucine N-hydroxysuccinimide ester (Fmoc-Ile-OSu) represents a critical reagent in

high-fidelity Solid Phase Peptide Synthesis (SPPS). Unlike standard Fmoc-amino acids that

require in situ activation (e.g., using HATU or DIC), Fmoc-Ile-OSu is a pre-activated species.

This pre-activation offers a distinct advantage: it minimizes the risk of racemization at the

-carbon—a notorious issue with Isoleucine due to its steric bulk and

-branching. However, this thermodynamic instability translates to significant handling risks. The
ester bond is prone to hydrolysis by atmospheric moisture, degrading the reagent back to the
free acid (Fmoc-Ile-OH) and N-hydroxysuccinimide (NHS), rendering it ineffective for coupling
without re-activation.

This guide outlines the precise handling, safety, and experimental protocols required to

maintain reagent integrity and ensure high-yield peptide coupling.
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Chemical Identity & Physicochemical Properties[1]
[2]

Property Data

Chemical Name Fmoc-L-isoleucine N-hydroxysuccinimide ester

CAS Number 121697-35-6

Formula

Molecular Weight 450.48 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in DMF, NMP, DMSO; sparingly soluble

in DCM

Leaving Group N-hydroxysuccinimide (NHS)

Hazard Identification & Toxicology
Reference Source: PubChem & Supplier SDS [1, 2]

While Fmoc-Ile-OSu is a standard laboratory reagent, its activated nature classifies it as a

sensitizer. The hydrolysis product, N-hydroxysuccinimide, is a mild irritant, but the Fmoc-amino

acid moiety can trigger immune responses in susceptible individuals.

Primary Hazard Codes (GHS)
H302: Harmful if swallowed.[1]

H315: Causes skin irritation.

H317: May cause an allergic skin reaction (Sensitizer).[1]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Critical Safety Causality
The "Dust" Vector: Because Fmoc-Ile-OSu is a fine powder, static electricity often causes it to

cling to gloves and weigh boats.

Risk: Inhalation of airborne dust during weighing.

Control: Always weigh inside a certified chemical fume hood. Use an anti-static gun if

available to prevent dispersal.

Storage & Stability: The "Cold Chain" Protocol
The primary cause of coupling failure with OSu esters is not the chemistry itself, but pre-

synthesis hydrolysis. If the bottle is opened while cold, condensation forms on the reagent,

hydrolyzing the ester linkage.

The Self-Validating Storage Workflow
To ensure reagent integrity, follow this strict thermodynamic protocol:
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Figure 1: The "Cold Chain" workflow prevents condensation-driven hydrolysis, the #1 cause of

reagent failure.

Key Standard: Never open a cold bottle of Fmoc-Ile-OSu. Allow it to reach room temperature in

a desiccator. If the powder appears "clumpy" or sticky, hydrolysis has likely occurred; verify

purity via HPLC before use.

Operational Protocol: Synthesis & Coupling
The Logic of OSu Coupling
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In standard SPPS, we use activators like HBTU or HATU to convert the free acid to an active

ester in situ.

Why use Fmoc-Ile-OSu? Isoleucine is sterically hindered. In situ activation can sometimes

be too aggressive, leading to racemization (loss of chirality). The OSu ester is "shelf-stable"

but reactive enough to couple without adding exogenous activators, providing a "cleaner"

reaction profile [3].

Step-by-Step Coupling Protocol
Reagents Required:

Fmoc-Ile-OSu (3-4 equivalents relative to resin loading)

DMF (Anhydrous, amine-free)

DIEA (Diisopropylethylamine) - Only if resin is protonated

Procedure:

Resin Preparation:

Swell the resin in DMF for 20 minutes.

Deprotect the N-terminus (remove previous Fmoc) using 20% Piperidine/DMF.[2]

Critical Step: Wash resin extensively (5x with DMF) to remove all traces of piperidine.

Residual piperidine will prematurely cleave the Fmoc group from your incoming Fmoc-Ile-
OSu.

Solubilization:

Dissolve Fmoc-Ile-OSu in minimum DMF.

Concentration Target: 0.3M - 0.5M. Higher concentration drives the reaction kinetics

(Second-order rate law).

The Coupling Event:
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Add the Fmoc-Ile-OSu solution to the resin.

No Activator Needed: Do not add HBTU/HATU.

Base Addition (Conditional): If you are coupling to a salt form (e.g., H-Ile-Resin•TFA), add

1.0 equivalent of DIEA to neutralize the salt. If the amine is free, no base is strictly

required, though 1.0 eq of DIEA can accelerate the reaction.

Incubation:

Shake/agitate at Room Temperature for 2 to 4 hours.

Note: OSu esters react slower than OBt esters. Do not rush this step.

Validation (The Kaiser Test):

Wash resin 3x with DMF, 3x with DCM.

Perform the Kaiser (Ninhydrin) test.[3][4]

Colorless beads = Complete coupling.

Blue beads = Incomplete coupling (re-couple required).

Troubleshooting Incomplete Coupling
If the Kaiser test remains positive (blue):

Do not add more OSu ester.

Add HOBt (1 eq) to the reaction vessel. HOBt can catalyze the reaction by trans-

esterification (converting the OSu ester to the more reactive OBt ester in situ).

Mechanism of Action & Degradation
Understanding the degradation pathway is essential for troubleshooting.
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Figure 2: Hydrolysis pathway. Once hydrolyzed to Fmoc-Ile-OH, the reagent will NOT couple

without adding new activators (HBTU/DIC).

Emergency Response & Waste Management
Scenario Response Protocol

Skin Contact
Wash with soap and water for 15 min. If rash

(sensitization) occurs, seek medical attention.

Eye Contact
Rinse cautiously with water for 15 min. Remove

contact lenses.[5]

Spill (Solid)
Do not dry sweep (dust hazard). Wet with inert

absorbent and scoop into hazardous waste.

Waste Disposal

Dispose of as Halogen-free Organic Solvent

Waste (due to DMF) or Solid Hazardous Waste.

Do not pour down sink (Aquatic Toxicity H411).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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